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Introduction

Tridecane-2-thiol is an organosulfur compound with the chemical formula Ci3H2sS. Itis a
derivative of tridecane, a 13-carbon alkane, where a thiol (-SH) group is attached to the second
carbon atom. Due to the limited availability of specific experimental data for Tridecane-2-thiol
in publicly accessible literature, this guide provides a comprehensive overview of its expected
physical properties based on the known characteristics of its structural isomer, Tridecane-1-
thiol, the parent alkane, n-Tridecane, and the general properties of thiols. This document is
intended for researchers, scientists, and professionals in drug development who require a
technical understanding of this compound's physical characteristics.

Predicted Physical and Chemical Properties

Thiols, also known as mercaptans, are sulfur analogs of alcohols.[1] The substitution of a sulfur
atom for an oxygen atom significantly influences the compound's physical properties.
Generally, thiols exhibit lower boiling points than alcohols of similar molecular weight due to the
weaker hydrogen bonding capabilities of the sulfhydryl group (-SH) compared to the hydroxyl
group (-OH).[1][2] They are also known for their strong, often unpleasant, odors.[1] Tridecane-
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2-thiol is expected to be a colorless liquid at room temperature with a characteristic thiol odor.
It is predicted to be soluble in organic solvents and have limited solubility in water.[2][3]

Data Presentation: Physical Properties of Related
Compounds

To provide a quantitative estimation of the physical properties of Tridecane-2-thiol, the
following table summarizes the available data for the closely related compounds, n-Tridecane
and 1-Tridecanethiol.

Physical Property n-Tridecane 1-Tridecanethiol
Molecular Formula Ci3Hz2s Ci3H2s8S

Molecular Weight 184.37 g/mol [4][5] 216.43 g/mol [6]
Boiling Point 234 °C[7][8] Not Available
Melting Point -5.5 °C[7][8] Not Available
Density 0.756 g/mL at 25 °C[7][8] Not Available
Refractive Index 1.425 at 20 °CJ[8] Not Available
Solubility in Water Insoluble[3][8][9] Expected to be low

Note: Specific experimental data for the boiling point, melting point, density, and refractive
index of 1-Tridecanethiol were not readily available in the searched literature. The properties of
Tridecane-2-thiol are expected to be similar to those of 1-Tridecanethiol.

Experimental Protocols

Accurate determination of the physical properties of Tridecane-2-thiol requires standardized
experimental procedures. The following sections detail the methodologies for measuring key
physical constants.

Boiling Point Determination (Capillary Tube Method)

The capillary tube method is a micro-scale technique suitable for determining the boiling point
of a liquid sample.[10]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b14544143/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-tridecane-2-thiol
https://chem.libretexts.org/Courses/Brevard_College/CHE_201%3A_Organic_Chemistry_I/06%3A_Alcohols_Phenols_Ethers_and_Thiols/6.08%3A_Thiols_(Mercaptans)
https://www.guidechem.com/encyclopedia/n-tridecane-dic6233.html
https://www.benchchem.com/product/b14544143/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-tridecane-2-thiol
https://en.wikipedia.org/wiki/Tridecane
https://simple.wikipedia.org/wiki/Tridecane
https://www.chemeo.com/cid/74-729-1/1-Tridecanethiol
https://www.guidechem.com/dictionary/en/629-50-5.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3232426_EN.htm
https://www.guidechem.com/dictionary/en/629-50-5.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3232426_EN.htm
https://www.guidechem.com/dictionary/en/629-50-5.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3232426_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3232426_EN.htm
https://www.guidechem.com/encyclopedia/n-tridecane-dic6233.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3232426_EN.htm
https://cameochemicals.noaa.gov/chemical/17834
https://www.benchchem.com/product/b14544143/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-tridecane-2-thiol
https://www.benchchem.com/product/b14544143/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-tridecane-2-thiol
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14544143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Apparatus:

Thiele tube or similar heating apparatus (e.g., oil bath or melting point apparatus)[10]

Thermometer

Small test tube

Capillary tube (sealed at one end)

Rubber band or wire to attach the test tube to the thermometer

Procedure:

A small amount of the liquid sample (a few drops) is placed into the small test tube.

A capillary tube, with its sealed end up, is placed inside the test tube containing the liquid.
[10]

The test tube is attached to a thermometer.[10]

The assembly is placed in a heating bath.

The bath is heated gradually. As the temperature approaches the boiling point of the liquid, a
stream of bubbles will emerge from the open end of the capillary tube.[11]

The heating is stopped, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.[11]

Density Determination

The density of a liquid can be determined using several methods, including the use of a

pycnometer or a graduated cylinder and balance.

Apparatus:

Pycnometer (a small glass flask with a precise volume) or a graduated cylinder
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e Analytical balance

Procedure (using a graduated cylinder):

The mass of a clean, dry graduated cylinder is measured using an analytical balance.[12]

o A known volume of the liquid is added to the graduated cylinder. The volume is read from the
bottom of the meniscus.[12]

e The mass of the graduated cylinder containing the liquid is measured.[12]

e The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder
from the mass of the cylinder with the liquid.[13]

e The density is calculated by dividing the mass of the liquid by its volume.[14]

Refractive Index Determination

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance and can be measured using a
refractometer.

Apparatus:
o Abbe refractometer or a digital refractometer

Procedure (using an Abbe refractometer):

A few drops of the liquid sample are placed on the prism of the refractometer.

e The prism is closed and the light source is switched on.

e The eyepiece is adjusted to bring the dividing line between the light and dark fields into
sharp focus.

e The control knob is turned to move the dividing line to the center of the crosshairs.

e The refractive index is read from the scale. The temperature should also be recorded as the
refractive index is temperature-dependent.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.uoanbar.edu.iq/eStoreImages/Bank/17287.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14544143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the boiling point of
a liquid using the capillary tube method.
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Caption: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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